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Compound of Interest

Compound Name:
DIETHYL(TRIMETHYLSILYLMET

HYL)MALONATE

Cat. No.: B100812 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl(trimethylsilylmethyl)malonate
(CAS No. 17962-38-8) is publicly available. This guide has been compiled using safety data

from the closely related compound, Diethyl Malonate (CAS No. 105-53-3), and general safety

precautions for organosilicon compounds. The toxicological properties of

Diethyl(trimethylsilylmethyl)malonate have not been thoroughly investigated, and therefore,

this compound should be handled with extreme caution. Researchers, scientists, and drug

development professionals should treat it as a potentially hazardous substance.

Chemical Identification and Physical Properties
This section summarizes the known physical and chemical properties of

Diethyl(trimethylsilylmethyl)malonate and its parent compound, Diethyl Malonate.
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Property
Diethyl(trimethylsilylmethy
l)malonate

Diethyl Malonate

CAS Number 17962-38-8[1] 105-53-3[2][3]

Molecular Formula C11H22O4Si[4] C7H12O4[5]

Molecular Weight 246.378 g/mol [4] 160.17 g/mol

Appearance Not available Colorless liquid[3]

Boiling Point Not available 199 °C / 390.2 °F[3]

Melting Point Not available -50 °C / -58 °F

Flash Point Not available
93 °C / 199.4 °F (Combustible

liquid)[3]

Density Not available 1.055 g/cm³

Solubility Not available
Partially soluble in cold water.

[6]

Hazard Identification and GHS Classification
(Inferred)
The hazard classification for Diethyl(trimethylsilylmethyl)malonate is not established. The

following is an inferred classification based on Diethyl Malonate and general knowledge of

organosilicon compounds. The trimethylsilylmethyl group may introduce additional,

uncharacterized hazards. For instance, some trimethylsilyl compounds have been linked to

respiratory and reproductive toxicity.[7]

Hazard Class Hazard Statement Signal Word Pictogram

Flammable Liquids,

Category 4

H227: Combustible

liquid[2][8]
Warning[2] GHS07

Serious Eye

Damage/Eye Irritation,

Category 2A

H319: Causes serious

eye irritation[2][8]
Warning[2] GHS07
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Potential Health Effects:

Eye Contact: May cause serious eye irritation.[2]

Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to

dermatitis.

Inhalation: May cause respiratory tract irritation. Due to the presence of the

trimethylsilylmethyl group, which is found in known respiratory toxicants like

trimethylsilyldiazomethane, inhalation should be scrupulously avoided.[7][9]

Ingestion: May be harmful if swallowed.

Handling and Storage Precautions
Given the unknown specific toxicity of Diethyl(trimethylsilylmethyl)malonate, stringent

adherence to safe laboratory practices is mandatory.

3.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[10][11]

Ensure safety showers and eyewash stations are readily accessible.[12]

3.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).[10][11]

Respiratory Protection: If there is a risk of generating aerosols or vapors, a NIOSH-approved

respirator should be used.[10]

3.3. General Hygiene

Wash hands thoroughly after handling.[2]
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Do not eat, drink, or smoke in the laboratory.[10]

Contaminated clothing should be removed and laundered before reuse.

3.4. Storage

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][10]

Keep containers tightly closed.

Store separately from strong oxidizing agents, acids, and bases.[5]

Experimental Protocols: Safe Handling Workflow
The following is a generalized workflow for handling Diethyl(trimethylsilylmethyl)malonate in

a research setting.

Preparation and Planning:

Conduct a thorough risk assessment for the planned experiment.

Review all available safety information for the reactants, solvents, and products.

Ensure all necessary PPE is available and in good condition.

Prepare the work area by ensuring it is clean and uncluttered.

Handling and Reaction Setup:

Perform all manipulations of the compound within a chemical fume hood.

Use appropriate glassware and equipment, inspecting for any defects before use.

Ground all equipment to prevent static discharge, especially when transferring flammable

liquids.[6]

Add reagents slowly and in a controlled manner.

Post-Reaction Work-up and Purification:
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Quench the reaction carefully, being mindful of any potential exothermic processes.

Conduct extractions and purifications within the fume hood.

Waste Disposal:

Dispose of all chemical waste in appropriately labeled containers according to institutional

and local regulations.[10]

Do not pour organic waste down the drain.[11]

Decontamination:

Clean all glassware and equipment thoroughly.

Wipe down the work surfaces in the fume hood.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation develops or

persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable container for disposal.[13]

Visualizations
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Safe Handling Workflow for Diethyl(trimethylsilylmethyl)malonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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